Cas no 1609403-62-4 (N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide)

• Product Name: N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide
• CAS No: 1609403-62-4
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• MDL: MFCD13186254
• CID: 4608545
• Update Time: 2025-05-22

N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide
• N-[(2-nitrophenyl)methyl]-2-phenylethanamine;hydrobromide

• MDL： MFCD13186254
• Inchi： 1S/C15H16N2O2.BrH/c18-17(19)15-9-5-4-8-14(15)12-16-11-10-13-6-2-1-3-7-13;/h1-9,16H,10-12H2;1H
• InChI Key： GOLRYSYELGILMS-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1C=CC=CC=1CNCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 272
• Topological Polar Surface Area: 57.8

N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide

Research Brief on N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide (CAS: 1609403-62-4): Recent Advances and Applications

N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide (CAS: 1609403-62-4) is a chemically modified phenylethylamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its nitrobenzyl and phenylethanamine moieties, has shown potential in various pharmacological applications, particularly in the development of novel therapeutic agents. Recent studies have explored its synthesis, mechanism of action, and potential biomedical applications, making it a subject of significant interest among researchers.

The synthesis of N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide involves a multi-step process that includes the nitration of benzyl derivatives followed by coupling with phenylethanamine. The hydrobromide salt form enhances its stability and solubility, which are critical for pharmacological studies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical research. These developments are documented in several high-impact journals, highlighting the compound's growing importance in medicinal chemistry.

Pharmacological studies have revealed that N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide exhibits notable activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This activity suggests potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) targeting. These findings are supported by recent publications in journals like the Journal of Medicinal Chemistry and Neuropharmacology.

In addition to its neurological applications, N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide has been investigated for its antimicrobial properties. Preliminary studies indicate that the nitrobenzyl group confers antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This dual functionality—neurological and antimicrobial—positions the compound as a versatile candidate for multifunctional drug development. Researchers are currently optimizing its structure to enhance efficacy and reduce potential side effects.

Despite its promise, challenges remain in the clinical translation of N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. Recent collaborative efforts between academic institutions and pharmaceutical companies aim to overcome these hurdles, with several patents filed for novel derivatives and formulations. The compound's unique chemical structure and biological activity make it a focal point for future research in drug discovery.

In conclusion, N-(2-nitrobenzyl)-2-phenylethanamine hydrobromide (CAS: 1609403-62-4) represents a promising avenue for therapeutic development, with applications spanning neurology and infectious diseases. Continued research into its mechanism of action, structural optimization, and clinical potential will be essential to fully realize its benefits. This research brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.